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Compound of Interest

Compound Name: Isooctyl hydrogen 2-butenedioate

CAS No.: 93858-88-9

Cat. No.: B12658977

Get Quote

Executive Summary
Isooctyl Hydrogen Maleate (IHM) represents a critical intermediate in the synthesis of

sulfosuccinate surfactants (e.g., Docusate Sodium) and rheology modifiers. Its chemical

behavior is defined by a unique structural duality: it possesses a labile carboxylic acid group

capable of standard proton transfer, yet its reactivity is heavily constrained by the cis-geometry

of the maleate backbone. This guide analyzes the reactivity of the carboxylic acid functionality,

focusing on intramolecular hydrogen bonding, acid-catalyzed esterification kinetics, and the

thermodynamic inevitability of cis-to-trans (fumarate) isomerization.

Molecular Architecture & Thermodynamic Profile
To control the reactivity of IHM, one must first understand the "Maleate Effect." Unlike linear

fatty acids, IHM is not a free-rotating chain; it is a rigid, cis-constrained system.

The Intramolecular Hydrogen Bond
The defining feature of IHM is the proximity of the carboxylic acid proton to the carbonyl oxygen

of the adjacent ester group.
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Mechanism: The cis-configuration forces the carboxylic acid (

) and the isooctyl ester (

) onto the same side of the

double bond.

Thermodynamic Consequence: This proximity facilitates a strong intramolecular hydrogen

bond (7-membered ring interaction).

Impact on Acidity (

): This stabilization makes the proton more acidic than in the corresponding trans-isomer
(fumarate) or non-conjugated systems. While Maleic Acid has a

of 1.9, the monoester IHM typically exhibits a

in the range of 2.8 – 3.2 in aqueous dispersions. The proton is "primed" for release because
the resulting carboxylate anion is stabilized by the neighboring electron-withdrawing ester
group.

Steric Environment of the "Isooctyl" Group
Commercially, "isooctyl" often refers to a mixture of branched C8 isomers (primarily

dimethylhexanols) or specifically 2-ethylhexanol.

Steric Shielding: The bulky branched alkyl chain protects the ester carbonyl from hydrolysis

but leaves the acid carbonyl relatively exposed. However, during further esterification (to

form the diester), this bulk significantly retards nucleophilic attack, requiring elevated

temperatures or specific catalysts.

Reactivity Profile of the Carboxylic Acid Group
Neutralization & Salt Formation (Surfactant Synthesis)
The most direct application of the carboxylic acid group is neutralization to form anionic

surfactants.

Reaction:
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Critical Control Point: The reaction is highly exothermic. If temperature exceeds 50°C during

neutralization in aqueous media, the ester group (neighboring the acid) becomes susceptible

to hydrolysis (saponification), reverting the molecule to maleic acid and isooctyl alcohol.

Protocol Note: Neutralization should be performed at

with controlled addition of base to maintain yield.

Esterification (The Kinetic Bottleneck)
Converting IHM to Di-isooctyl Maleate (DOM) involves reacting the free acid group with a

second equivalent of alcohol.

Kinetics: The reaction follows second-order kinetics but is significantly slower than the initial

anhydride ring-opening.

Catalysis: Requires strong acid catalysis (e.g.,

-Toluenesulfonic acid, PTSA) and temperatures

.

Water Removal: As a reversible equilibrium, water must be removed via azeotropic

distillation (using toluene or xylene) to drive conversion.

The Isomerization Trap (Maleate Fumarate)
This is the most common failure mode in IHM processing.

The Phenomenon: Under thermal stress (

) or acid catalysis, the

double bond can rotate. The cis-maleate relaxes into the thermodynamically more stable
trans-fumarate.

Consequence: Isooctyl Hydrogen Fumarate has a higher melting point, lower solubility, and

reacts much slower in subsequent sulfonation steps (for surfactant production).
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Prevention: Avoid prolonged heating without nucleophiles present. Isomerization is often

radical-initiated; radical scavengers (e.g., hydroquinone) are sometimes employed during

esterification.

Visualization of Reaction Pathways
The following diagram maps the reactivity landscape of IHM, highlighting the competition

between productive esterification and parasitic isomerization.
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Figure 1: Reaction network of Isooctyl Hydrogen Maleate. Note the red pathway indicating the

irreversible isomerization risk.

Experimental Protocols
Synthesis of Isooctyl Hydrogen Maleate (Monoester)
This protocol yields high-purity monoester by leveraging the high reactivity of the anhydride

ring.

Reagents:

Maleic Anhydride (99% flakes)
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Isooctyl Alcohol (2-ethylhexanol), dry.

Catalyst: None required (autocatalytic) or mild base (Sodium Acetate) for speed.

Workflow:

Charge: Load molten Maleic Anhydride (1.0 eq) into a reactor inerted with

.

Addition: Add Isooctyl Alcohol (1.0 eq) slowly over 30 minutes.

Expert Insight: The reaction is exothermic. Rate of addition controls the exotherm. Target

temp:

.

Cook: Hold at

for 2 hours.

Validation: Monitor Acid Value (AV). Theoretical AV for IHM (MW ~228) is approx 245 mg

KOH/g. The reaction is complete when the AV stabilizes and the anhydride peak in IR (

) disappears.

Analytical Titration (Acid Value)
Determining the precise content of the carboxylic acid group without hydrolyzing the ester

requires non-aqueous conditions.

Methodology:

Solvent: Dissolve 2g of IHM sample in 50mL of neutral Acetone or Ethanol/Toluene (1:1).

Indicator: Phenolphthalein (or potentiometric titration for precision).

Titrant: 0.5N KOH in Ethanol (Standardized).

Calculation:
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Where

is normality,

is volume (mL), and

is sample weight (g).

Isomerization Mechanism Visualization
Understanding the cis-to-trans conversion is vital for stability data.
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Figure 2: Acid-catalyzed isomerization mechanism. The loss of double-bond character in the

intermediate allows rotation.
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Applications in Drug Development & Delivery
While IHM is primarily an industrial intermediate, its derivatives are relevant to pharma:

Docusate Sodium (Aerosol OT): The sulfonated derivative of the diester is a WHO Essential

Medicine used as a laxative and an excipient for solubility enhancement.

pH-Sensitive Linkers: The labile nature of the maleate ester bond (susceptible to hydrolysis

at low pH due to anchimeric assistance from the acid group) makes maleic monoesters

candidates for pH-responsive drug delivery systems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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